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Compound of Interest

Compound Name: Ro5-3335

Cat. No.: B1662637 Get Quote

Essential Safety and Handling Guide for Ro5-3335
This guide provides immediate and essential safety, logistical, and operational protocols for the

handling and disposal of Ro5-3335, a benzodiazepine derivative and core binding factor (CBF)

inhibitor.[1][2][3] The information is intended for researchers, scientists, and drug development

professionals to ensure a safe laboratory environment.

Chemical Identifier and Properties

Property Value

Chemical Name
7-Chloro-1,3-dihydro-5-(1H-pyrrol-2-yl)-2H-1,4-

benzodiazepin-2-one

Alternative Names CBFβ-Runx1 inhibitor II

CAS Number 30195-30-3

Molecular Formula C13H10ClN3O

Molecular Weight 259.69 g/mol

Purity ≥98% (HPLC)[1]

Solubility
Soluble in DMSO up to 100 mM (25.96 mg/mL)

[1][4]
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Personal Protective Equipment (PPE)
Given that Ro5-3335 is a biologically active compound and classified as a hazardous drug for

handling purposes, a comprehensive PPE strategy is mandatory to minimize exposure.[5][6]

PPE Category Item
Specifications and
Standards

Eye and Face Protection

Chemical Safety Goggles or

Safety Glasses with side

shields

Must meet ANSI Z87.1

standard. A face shield should

be worn over safety glasses if

there is a risk of splashing.[7]

Hand Protection
Disposable Nitrile or Neoprene

Gloves

Powder-free and inspected

before each use.[8] Double-

gloving is recommended.

Change gloves immediately

upon contact with the

chemical.[7]

Body Protection
Disposable, low-permeability

Laboratory Gown

Should be worn over personal

clothing. Gowns should be

seamless and long-sleeved.[5]

[8]

Foot Protection Closed-toe, closed-heel shoes Must cover the entire foot.[7]

Respiratory Protection
NIOSH-approved Respirator

(e.g., N95)

Recommended when handling

the powder outside of a

certified chemical fume hood

or biological safety cabinet to

prevent inhalation.[6]

Head and Hair Covers
Disposable bouffant cap or hair

cover

To protect against

contamination.[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and to maintain the

integrity of the compound.
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Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the solid compound at +4°C.[1] For long-term storage of stock solutions, store

at -20°C for up to one year or -80°C for up to two years.[2] Protect from light.[9]

Storage and Stability of Stock Solutions

Storage Temperature Duration

-20°C Up to 1 year[2]

-80°C Up to 2 years[2]

Experimental Workflow: Step-by-Step Handling
Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be

conducted in a designated area, preferably within a chemical fume hood or biological safety

cabinet, especially when handling the powdered form.

Weighing: Carefully weigh the required amount of Ro5-3335 powder in a fume hood to avoid

inhalation of airborne particles.

Solubilization: Prepare stock solutions by dissolving the compound in fresh DMSO.[10]

Sonication may be required to aid dissolution.[11]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes.[9]

Labeling: Clearly label all vials with the compound name, concentration, date, and solvent.

Experimentation: When using the compound in experiments, handle with the same level of

precaution as the initial stock solution.

Decontamination: After handling, decontaminate all surfaces and equipment with an

appropriate cleaning agent. Dispose of all contaminated disposables as chemical waste.
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Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Ro5-3335 and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Solid Waste: Collect unused Ro5-3335 powder and any contaminated disposables (e.g.,

weigh boats, pipette tips, gloves, gowns) in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Dispose of stock solutions and any experimental liquid waste containing Ro5-
3335 in a labeled hazardous chemical waste container. Do not pour down the drain.

Sharps: Any needles or other sharps used for transfer should be disposed of in a designated

sharps container.

Regulatory Compliance: All waste disposal must be carried out in accordance with local,

state, and federal regulations for chemical waste.

Visualized Workflow
The following diagram illustrates the key steps for the safe handling and disposal of Ro5-3335.
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Safe Handling and Disposal Workflow for Ro5-3335
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Caption: Workflow for safe handling and disposal of Ro5-3335.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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